
2'-Deoxyuridine-d2-1 CAS number and product
specifications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2'-Deoxyuridine-d2-1

Cat. No.: B1434436 Get Quote

An In-depth Technical Guide to 2'-Deoxyuridine-d2

For researchers, scientists, and professionals in drug development, understanding the

characteristics of isotopically labeled compounds is paramount for accurate experimental

design and interpretation. This guide provides a comprehensive overview of 2'-Deoxyuridine-

d2, a deuterated analog of the naturally occurring nucleoside 2'-deoxyuridine.

Core Compound Specifications
2'-Deoxyuridine-d2 is a valuable tool in various research applications, primarily as an internal

standard for mass spectrometry-based quantification of its unlabeled counterpart.[1] Its

properties are summarized below.
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Property Value Source

CAS Number 40632-23-3 [1]

Formal Name 2′-deoxy-uridine-5,6-d2 [1]

Synonyms Uracil deoxyribose-d2 [1]

Molecular Formula C9H10D2N2O5 [1]

Molecular Weight 230.2 g/mol [1]

Purity
≥99% deuterated forms (d1-

d2)
[1]

Physical Form Solid [1]

Storage -20°C [1]

Stability ≥ 4 years [1]

Physicochemical Properties
The solubility of 2'-Deoxyuridine-d2 is a critical factor for its use in various experimental

settings.

Solvent Solubility Source

DMF 16 mg/ml [1]

DMSO 10 mg/ml [1]

Ethanol Slightly soluble [1]

PBS (pH 7.2) 5 mg/ml [1]

Applications in Research
2'-Deoxyuridine and its labeled analogs have significant roles in biomedical research. The

parent compound, 2'-deoxyuridine, is a pyrimidine nucleoside that can be incorporated into

DNA.[2] It serves as a precursor in the synthesis of antiviral drugs like idoxuridine.[1][3]
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Formulations containing 2'-deoxyuridine are utilized in the deoxyuridine suppression test to

diagnose vitamin B12 and folate deficiencies, which can lead to megaloblastic anemias.[1][3]

The deuterated form, 2'-Deoxyuridine-d2, is primarily intended for use as an internal standard

in analytical methods such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS) for the precise quantification of endogenous 2'-

deoxyuridine.[1]

Experimental Workflow: Quantification of 2'-
Deoxyuridine using an Internal Standard
The following diagram illustrates a typical workflow for the quantification of 2'-deoxyuridine in a

biological sample using 2'-Deoxyuridine-d2 as an internal standard.
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Detailed Experimental Protocol: A General Approach
for LC-MS/MS Quantification
The following is a generalized protocol for the quantification of 2'-deoxyuridine in a biological

matrix. Specific parameters will need to be optimized for the instrument and matrix used.

Preparation of Standards and Internal Standard Stock Solutions:

Prepare a stock solution of 2'-deoxyuridine (the analyte) in a suitable solvent (e.g.,

methanol/water).

Prepare a stock solution of 2'-Deoxyuridine-d2 (the internal standard) in the same solvent.

Preparation of Calibration Curve Standards and Quality Control Samples:

Serially dilute the analyte stock solution to prepare a series of calibration standards at

different concentrations.

Spike each calibration standard and quality control (QC) samples with a fixed

concentration of the internal standard.

Sample Preparation:

Thaw biological samples (e.g., plasma) on ice.

To a known volume of the sample, add the internal standard solution.

Perform protein precipitation by adding a cold organic solvent (e.g., acetonitrile).

Vortex and centrifuge to pellet the precipitated proteins.

Collect the supernatant for analysis.

LC-MS/MS Analysis:

Liquid Chromatography: Use a suitable C18 column for separation. The mobile phase can

consist of a gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1%

formic acid (Solvent B).
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Mass Spectrometry: Operate the mass spectrometer in positive ion mode using Multiple

Reaction Monitoring (MRM).

Monitor the specific precursor-to-product ion transitions for both 2'-deoxyuridine and 2'-

Deoxyuridine-d2.

Data Analysis:

Integrate the peak areas for both the analyte and the internal standard.

Calculate the ratio of the analyte peak area to the internal standard peak area.

Construct a calibration curve by plotting the peak area ratios of the standards against their

known concentrations.

Determine the concentration of 2'-deoxyuridine in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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